Cas no 338731-77-4 (Methyl 2-amino-2-(3,5-dimethylphenyl)acetate)

• Product Name: Methyl 2-amino-2-(3,5-dimethylphenyl)acetate
• CAS No: 338731-77-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4937240
• Update Time: 2025-11-06

Methyl 2-amino-2-(3,5-dimethylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3,5-dimethylphenyl)acetate
• Methyl 2-amino-2-(3,5-dimethylphenyl)acetate

• Inchi： 1S/C11H15NO2/c1-7-4-8(2)6-9(5-7)10(12)11(13)14-3/h4-6,10H,12H2,1-3H3
• InChI Key： NDGBFTVILUJIBK-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=C(C)C=C(C)C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3